Cas no 1823890-54-5 (3-Amino-1-methyl-1H-pyrrole-2-carboxylic acid)
1823890-54-5 structure
Product Name:3-Amino-1-methyl-1H-pyrrole-2-carboxylic acid
CAS No:1823890-54-5
MF:C6H8N2O2
MW:140.139921188354
CID:5059490
PubChem ID:23068990
Update Time:2023-08-25
3-Amino-1-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-1-methyl-1H-pyrrole-2-carboxylic acid
- 3-amino-1-methylpyrrole-2-carboxylic acid
- 3-amino-N-methylpyrrole 2-carboxylic acid
-
- Inchi： 1S/C6H8N2O2/c1-8-3-2-4(7)5(8)6(9)10/h2-3H,7H2,1H3,(H,9,10)
- InChI Key： UWGHXHSJHJSLRB-UHFFFAOYSA-N
- SMILES： OC(C1=C(C=CN1C)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 149
- XLogP3: 0.4
- Topological Polar Surface Area: 68.2
3-Amino-1-methyl-1H-pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM278346-1g |
3-Amino-1-methyl-1H-pyrrole-2-carboxylic acid |
1823890-54-5 | 95% | 1g |
$608 | 2021-08-18 | |
| Chemenu | CM278346-1g |
3-Amino-1-methyl-1H-pyrrole-2-carboxylic acid |
1823890-54-5 | 95% | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-119570-0.05g |
3-amino-1-methyl-1H-pyrrole-2-carboxylic acid |
1823890-54-5 | 0.05g |
$816.0 | 2023-05-25 | ||
| Enamine | EN300-119570-0.1g |
3-amino-1-methyl-1H-pyrrole-2-carboxylic acid |
1823890-54-5 | 0.1g |
$855.0 | 2023-05-25 | ||
| Enamine | EN300-119570-0.25g |
3-amino-1-methyl-1H-pyrrole-2-carboxylic acid |
1823890-54-5 | 0.25g |
$893.0 | 2023-05-25 | ||
| Enamine | EN300-119570-0.5g |
3-amino-1-methyl-1H-pyrrole-2-carboxylic acid |
1823890-54-5 | 0.5g |
$933.0 | 2023-05-25 | ||
| Enamine | EN300-119570-1.0g |
3-amino-1-methyl-1H-pyrrole-2-carboxylic acid |
1823890-54-5 | 1g |
$971.0 | 2023-05-25 | ||
| Enamine | EN300-119570-2.5g |
3-amino-1-methyl-1H-pyrrole-2-carboxylic acid |
1823890-54-5 | 2.5g |
$1903.0 | 2023-05-25 | ||
| Enamine | EN300-119570-5.0g |
3-amino-1-methyl-1H-pyrrole-2-carboxylic acid |
1823890-54-5 | 5g |
$2816.0 | 2023-05-25 | ||
| Enamine | EN300-119570-10.0g |
3-amino-1-methyl-1H-pyrrole-2-carboxylic acid |
1823890-54-5 | 10g |
$4176.0 | 2023-05-25 |
3-Amino-1-methyl-1H-pyrrole-2-carboxylic acid Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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